2-((3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(4-methoxyphenyl)phthalazin-1(2H)-one

• IUPAC Name: 2-[[3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-(4-methoxyphenyl)phthalazin-1-one
• InChI: InChI=1S/C24H17BrN4O3/c1-31-16-12-10-15(11-13-16)22-17-6-2-3-7-18(17)24(30)29(27-22)14-21-26-23(28-32-21)19-8-4-5-9-20(19)25/h2-13H,14H2,1H3
• InChI Key: SRGOIYSOCLSHNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)CC4=NC(=NO4)C5=CC=CC=C5Br
• Molecular Formula: C24H17BrN4O3
• Molecular Weight: 489.3 g/mol
• CAS No.: 1189701-79-8

Description

2-((3-(2-Bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(4-methoxyphenyl)phthalazin-1(2H)-one (Compound ID: L100-0310) is a heterocyclic compound featuring a phthalazin-1(2H)-one core substituted with a 1,2,4-oxadiazole moiety and aromatic groups. Its molecular formula is C24H17BrN4O3, with a molecular weight of 489.33 g/mol and a logP value of 4.4272, indicating moderate lipophilicity . Key structural attributes include:

• A 2-bromophenyl group on the 1,2,4-oxadiazole ring.
• A 4-methoxyphenyl substituent on the phthalazinone core.
• Seven hydrogen bond acceptors and a polar surface area of 66.082 Ų, influencing solubility and bioavailability .

Biological Activity

The compound 2-((3-(2-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)-4-(4-methoxyphenyl)phthalazin-1(2H)-one is a complex heterocyclic structure that has garnered attention due to its potential biological activities. This article aims to explore its biological activity, including antimicrobial, anticancer, and anti-inflammatory properties, supported by relevant case studies and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{20}BrN_3O_3$, with a molecular weight of approximately 442.38 g/mol. The compound features a phthalazinone core substituted with a bromophenyl oxadiazole moiety and a methoxyphenyl group.

Property	Value
Molecular Weight	442.38 g/mol
Boiling Point	Not available
Density	Not available
pKa	Not available

Antimicrobial Activity

Research indicates that compounds containing the 1,2,4-oxadiazole moiety exhibit significant antimicrobial properties. For instance, derivatives of 1,3,4-oxadiazole have demonstrated effectiveness against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and other pathogens. In one study, oxadiazole derivatives showed minimum inhibitory concentrations (MICs) ranging from 4 to 32 µg/mL, outperforming standard antibiotics such as chloramphenicol .

Anticancer Activity

The anticancer potential of oxadiazole derivatives has been well documented. A study highlighted that certain phenazine analogues derived from similar structures act as inducers of quinone reductase 1 (QR1) and inhibitors of inducible nitric oxide synthase (iNOS), which are critical pathways in cancer progression . The compound may exhibit similar pathways due to its structural similarities to known anticancer agents.

Anti-inflammatory Activity

The anti-inflammatory properties of compounds with oxadiazole rings have also been explored. Studies suggest that these compounds can inhibit the nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), a key regulator in inflammatory responses. This inhibition can lead to reduced inflammation in various models .

Study on Antimicrobial Efficacy

A recent study synthesized several oxadiazole derivatives and evaluated their antimicrobial activity against Klebsiella pneumoniae. The most potent derivatives showed MIC values as low as 6.4 µg/mL . This suggests that the oxadiazole ring significantly contributes to the antimicrobial activity observed in these compounds.

Study on Anticancer Mechanisms

Another investigation focused on the anticancer mechanisms of 1,3,4-oxadiazole derivatives revealed that these compounds could induce apoptosis in cancer cells through the activation of caspases and the modulation of cell cycle proteins . This supports the hypothesis that similar structural components in the target compound may also confer anticancer properties.

Comparison with Similar Compounds

Bromine Substitution Position

• Meta (3-Bromo) : ’s compound may exhibit improved solubility due to reduced steric effects compared to the ortho isomer.
• Para (4-Bromo) : The para-bromo analog () could enhance planar stacking interactions but reduce metabolic stability .

Methoxy vs. Methyl/Phenyl Substituents

• The target’s 4-methoxyphenyl group provides electron-donating effects, enhancing solubility relative to the methyl group in ’s compound .
• ’s compound lacks bromine, resulting in lower molecular weight (396.41 vs.

Physicochemical Properties

• Lipophilicity : The target’s logP (4.42) exceeds analogs without bromine (e.g., ), aligning with bromine’s hydrophobicity.
• Solubility : The target’s polar surface area (66.082 Ų) and seven H-bond acceptors suggest moderate aqueous solubility, though lower than ’s compound (6 H-bond acceptors) .